N-[2-cyano-2-(methoxymethylidene)ethyl]formamide

• IUPAC Name: N-[(Z)-2-cyano-3-methoxyprop-2-enyl]formamide
• InChI: InChI=1S/C6H8N2O2/c1-10-4-6(2-7)3-8-5-9/h4-5H,3H2,1H3,(H,8,9)/b6-4+
• InChI Key: MALVKZOCFYZYBF-GQCTYLIASA-N
• Canonical SMILES: COC=C(CNC=O)C#N
• Isomeric SMILES: CO/C=C(/CNC=O)\C#N
• Molecular Formula: C6H8N2O2
• Molecular Weight: 140.14 g/mol
• CAS No.: 887927-36-8

Description

N-[2-cyano-2-(methoxymethylidene)ethyl]formamide is a useful research compound. Its molecular formula is C6H8N2O2 and its molecular weight is 140.142. The purity is usually 95%.
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Scientific Research Applications

Intermolecular Interactions and Properties

Studies on formamide and its mixtures with 2-alkoxyethanols have provided insights into the viscosity and molecular interactions of such mixtures. For example, research on the viscometric properties of formamide with 2-methoxyethanol and 2-ethoxyethanol at various temperatures has shown positive viscosity deviations, suggesting strong intermolecular interactions between formamide and 2-alkoxyethanol molecules. These findings are critical for understanding the physicochemical behavior of formamide in different solvents and conditions, which can have applications in material science and chemical engineering (Awasthi & Awasthi, 2012).

Synthesis of Chemical Compounds

Research into the synthesis of chemical compounds using formamide as a key reagent has led to the development of various synthetic methods and new compounds. For instance, a study on the synthesis of fused pyran derivatives from ethyl benzoylacetate and 2-benzylidenemalanonitrile, involving reactions with formamide, highlights formamide's role in the creation of potentially biologically active compounds. This research is essential for the pharmaceutical industry and the development of new materials (Shehab & Ghoneim, 2016).

Catalytic and Synthetic Applications

Formamide's potential for generating "CN" units through Ni-mediated dehydration has been explored, offering a novel approach to the hydrocyanation of alkynes and cyanation of aryl halides. This method utilizes formamide as a convenient source for the nitrile unit, representing a significant advancement in synthetic organic chemistry and catalysis (Yang et al., 2019).

Formylation of Amines

A convenient procedure for the N-formylation of amines, including amino acids using formamide and sodium methoxide, has been developed. This method provides moderate to excellent yields and showcases formamide's versatility as a reagent for functional group transformations in organic synthesis (Joseph et al., 2013).

Mechanism of Action

The active hydrogen on C-2 of these compounds can take part in a variety of condensation and substitution reactions.